Cas no 1443663-93-1 (3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)-)
3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)- Chemical and Physical Properties
Names and Identifiers
-
- (1beta,5beta)-3-Azabicyclo[3.3.1]nonane-3,7alpha-dicarboxylic acid 3-tert-butyl ester
- (1beta,5beta)-3-Azabicyclo[3.3.1]nonane-3,7beta-dicarboxylic acid 3-tert-butyl ester
- (1R,5S,7r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- (1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- 3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)-
-
- Inchi: 1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-9-4-10(8-15)6-11(5-9)12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)/t9-,10+,11?
- InChI Key: IHFGMUIRMCCXCJ-ZACCUICWSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H]2CC(C(=O)O)C[C@@H](C1)C2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 360
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8
3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6738380-0.05g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 0.05g |
$252.0 | 2023-07-08 | |
| Enamine | EN300-6738380-0.1g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 0.1g |
$376.0 | 2023-07-08 | |
| Enamine | EN300-6738380-0.25g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 0.25g |
$538.0 | 2023-07-08 | |
| Enamine | EN300-6738380-0.5g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 0.5g |
$847.0 | 2023-07-08 | |
| Enamine | EN300-6738380-1.0g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 1.0g |
$1086.0 | 2023-07-08 | |
| Enamine | EN300-6738380-2.5g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 2.5g |
$2127.0 | 2023-07-08 | |
| Enamine | EN300-6738380-5.0g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 5.0g |
$3147.0 | 2023-07-08 | |
| Enamine | EN300-6738380-10.0g |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 10.0g |
$4667.0 | 2023-07-08 | |
| 1PlusChem | 1P027ZUS-50mg |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 50mg |
$363.00 | 2024-06-20 | |
| 1PlusChem | 1P027ZUS-100mg |
rac-(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.3.1]nonane-7-carboxylic acid, endo |
1443663-93-1 | 95% | 100mg |
$527.00 | 2024-06-20 |
3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)-
3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic Acid, 3-(1,1-Dimethylethyl) Ester, (7-Endo)-: A Comprehensive Overview
The compound with CAS No. 1443663-93-1, known as 3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)-, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, which are characterized by their two fused ring structures. The azabicyclo framework in this molecule is particularly notable due to its nitrogen atom within the bicyclic system, which contributes to its unique chemical properties and potential biological activities.
The bicyclo[3.3.1]nonane structure is a type of norbornane derivative, a well-known bicyclic system with applications in various chemical syntheses. The presence of dicarboxylic acid groups at positions 3 and 7 introduces additional functional groups that can be manipulated for various purposes, such as forming esters or amides. In this specific compound, one of the carboxylic acid groups is converted into an ester via the addition of a (1,1-dimethylethyl) group (commonly known as an isopropyl group). This modification enhances the molecule's solubility and stability under certain conditions.
The (7-endo) configuration refers to the spatial arrangement of substituents around the bicyclic system. This configuration is critical in determining the molecule's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor changes in spatial arrangement can significantly impact biological activity.
Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. For instance, researchers have explored the use of ring-closing metathesis and other transition-metal-catalyzed reactions to construct the bicyclic framework with high precision. These methods not only improve yield but also allow for greater control over stereochemistry.
In terms of applications, this compound has shown promise in several areas. Its rigid bicyclic structure makes it an attractive candidate for use as a scaffold in drug design programs targeting various therapeutic areas such as oncology and inflammation. Additionally, its functional groups provide opportunities for further chemical modifications to enhance bioavailability or target specificity.
Recent studies have also investigated the potential of this compound as a building block for more complex molecules with enhanced pharmacological properties. For example, researchers have explored its use in constructing macrocycles and other supramolecular assemblies with potential applications in materials science.
Furthermore, computational chemistry techniques have been employed to predict the molecule's interactions with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and optimizing lead compounds for therapeutic development.
In conclusion, CAS No. 1443663-93-1, or 3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with tailored properties.
1443663-93-1 (3-Azabicyclo[3.3.1]nonane-3,7-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (7-endo)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)